Cas no 62459-09-0 (4(1H)-Pyrimidinone, 2-(butylthio)-6-propyl-)

• Product name: 4(1H)-Pyrimidinone, 2-(butylthio)-6-propyl-
• CAS No: 62459-09-0
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 444013
• PubChem ID: 135412238

4(1H)-Pyrimidinone, 2-(butylthio)-6-propyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-(butylthio)-6-propyl-
• 2-butylsulfanyl-6-propyl-1H-pyrimidin-4-one
• 2-butylsulfanyl-4-propyl-1H-pyrimidin-6-one
• SR-01000471168
• AB00115462-01
• Cambridge id 6674078
• AKOS008883991
• SMR000107770
• SR-01000471168-1
• MLS000111851
• DTXSID90364421
• 62459-09-0
• AE-641/15339148
• AKOS001656269
• 2-(Butylthio)-6-propylpyrimidin-4(1H)-one
• 2-(butylsulfanyl)-6-propylpyrimidin-4(3H)-one
• HMS2410J06
• ST50189368
• CHEMBL1467759

• Inchi： InChI=1S/C11H18N2OS/c1-3-5-7-15-11-12-9(6-4-2)8-10(14)13-11/h8H,3-7H2,1-2H3,(H,12,13,14)
• InChI Key： ZQGLOVBUZIZBBB-UHFFFAOYSA-N
• SMILES： CCCCSC1=NC(=CC(=O)N1)CCC

Computed Properties

• Exact Mass: 226.11414
• Monoisotopic Mass: 226.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 41.46